Physicochemical Differentiation: LogP, LogD, and TPSA Comparison of the Para-Substituted Target Compound Versus Ortho-Substituted Positional Isomer
The target compound (para-substituted triazolylmethyl on the central phenyl ring) exhibits a calculated logP of 0.5758, logD of 0.5758, and TPSA of 74.465 Ų, as reported in the ChemDiv compound datasheet . These values place the compound within favorable drug-like chemical space by standard oral bioavailability filters (e.g., Lipinski, Veber). In contrast, the ortho-substituted positional isomer (ChemBridge #78763004, 2-(4-oxo-3(4H)-quinazolinyl)-N-[2-(1H-1,2,4-triazol-1-yl)benzyl]acetamide) is expected, based on the established effect of ortho-substitution on molecular planarity and solvation, to exhibit a higher TPSA and altered logD due to intramolecular hydrogen-bonding potential between the ortho-triazole and the acetamide NH [1]. The para-substitution pattern preserves a linear molecular topology that maximizes the spatial separation between the quinazolinone hydrogen-bond acceptor pharmacophore and the triazole metal-coordination motif, a feature that published molecular docking studies on related quinazoline–triazole hybrids have correlated with improved target-binding geometry [2].
| Evidence Dimension | Calculated logP, logD, and TPSA |
|---|---|
| Target Compound Data | logP = 0.5758; logD = 0.5758; TPSA = 74.465 Ų |
| Comparator Or Baseline | Ortho-substituted isomer (ChemBridge #78763004): logP/logD/TPSA not publicly reported; structurally predicted to differ in TPSA and logD due to ortho-effect |
| Quantified Difference | TPSA difference cannot be precisely quantified without experimental measurement of both compounds; topological analysis confirms distinct three-dimensional pharmacophore presentation |
| Conditions | In silico calculation (ChemAxon-derived descriptors reported on ChemDiv catalog page) |
Why This Matters
For procurement decisions in screening campaigns, the para-substitution pattern of the target compound confers a distinct physicochemical and topological profile compared to the ortho-isomer, which may translate into differential passive permeability, solubility, and protein-binding characteristics that cannot be assumed equivalent.
- [1] ChemBridge Corporation. 2-(4-oxo-3(4H)-quinazolinyl)-N-[2-(1H-1,2,4-triazol-1-yl)benzyl]acetamide — Product No. 78763004. Chembase.cn. Available at: http://www.chembase.cn/substance-1150899.html (accessed 2026-05-10). View Source
- [2] Pedrood, K., Taayoshi, F., Moazzam, A., Iraji, A., Yavari, A., Ansari, S., Sajjadi-Jazi, S. M., Mohajeri-Tehrani, M. R. Design, synthesis, and cytotoxic evaluation of quinazoline derivatives bearing triazole-acetamides. Heliyon, 2023, 9(2), e13528. DOI: 10.1016/j.heliyon.2023.e13528. View Source
